2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3-chloro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-4-5-9(7-10(8)13)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: PVMACEKYJFDFPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC=N2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID80682843
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261920-07-3

Description

2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) is a chemical compound belonging to the class of heterocyclic compounds. It is a colorless, odorless, and crystalline solid compound with a melting point of 104-106°C. This compound has a variety of applications in organic synthesis and in scientific research, such as in the synthesis of other compounds, in the study of biochemical and physiological effects, and in laboratory experiments.

Scientific Research Applications

2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) is used in a variety of scientific research applications. It is used in the synthesis of other compounds, such as 2-methyl-3-hydroxypyridine and 2-methyl-3-hydroxy-4-methylphenol. It is also used in the study of biochemical and physiological effects, as it is a precursor for the synthesis of other compounds that can be used to study the effects of pharmaceuticals. Additionally, it is used in laboratory experiments to study the effects of different compounds on cells and organisms.

Mechanism of Action

2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) acts as a pro-drug in the body. This means that it is converted into a more active form by enzymes in the body. In the case of 2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%), it is converted into 2-methyl-3-hydroxy-4-methylphenol, which is the active form of the compound. This compound then binds to various receptors in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, as well as to be an inhibitor of the enzyme cyclooxygenase-2. Additionally, it has been found to have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively stable compound and is non-toxic. However, it is important to note that it is not water soluble, and therefore must be dissolved in a suitable solvent prior to use.

Future Directions

The potential future directions of research involving 2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) are numerous. One potential direction is to further study its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be done to develop new methods of synthesis and to study its potential interactions with other compounds. Finally, further research could be done to study its potential applications in the field of organic synthesis.

Synthesis Methods

2-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (95%) can be synthesized through a variety of methods. One of the most common methods is the reaction of 3-chloro-4-methylphenol with potassium hydroxide in the presence of aqueous ammonia. This method yields a product with a purity of 95%. Another method involves the reaction of 3-chloro-4-methylphenol with pyridine in the presence of a base such as potassium hydroxide. This method yields a product with a purity of 97%.